Cas no 89283-35-2 (2(1H)-Pyrazinone, 6-chloro-5-methyl-)

• Product Name: 2(1H)-Pyrazinone, 6-chloro-5-methyl-
• CAS No: 89283-35-2
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 4297509
• PubChem ID: 118655906
• Update Time: 2025-04-24

2(1H)-Pyrazinone, 6-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 6-chloro-5-methyl-
• 89283-35-2
• SCHEMBL17431080
• 6-chloro-5-methyl-1,2-dihydropyrazin-2-one

• Inchi： 1S/C5H5ClN2O/c1-3-5(6)8-4(9)2-7-3/h2H,1H3,(H,8,9)
• InChI Key： FMJLKIBGWVBOND-UHFFFAOYSA-N
• SMILES： C1(=O)NC(Cl)=C(C)N=C1

Computed Properties

• Exact Mass: 144.0090405Da
• Monoisotopic Mass: 144.0090405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų